Cas no 1247405-15-7 (4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine)

• Product Name: 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine
• CAS No: 1247405-15-7
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5167660
• PubChem ID: 61346563
• Update Time: 2025-07-19

4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine
• AKOS010602318
• 1247405-15-7
• EN300-62844

• Inchi： 1S/C9H16N4/c1-7-11-8(2)13(12-7)9-3-5-10-6-4-9/h9-10H,3-6H2,1-2H3
• InChI Key： RVEXLNBWNIZKNB-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC(C)=N1)C1CCNCC1

Computed Properties

• Exact Mass: 180.137496527g/mol
• Monoisotopic Mass: 180.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine

4-(Dimethyl-1H-1,2,4-Triazol-1-yl)piperidine: A Comprehensive Overview

4-(Dimethyl-1H-1,2,4-triazol-1-yl)piperidine (CAS No. 1247405-15-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMP-Triazole, is a derivative of piperidine and triazole, two important heterocyclic rings that are widely used in the development of novel therapeutic agents. The unique combination of these rings imparts 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine with a range of biological activities, making it a valuable candidate for various applications.

The chemical structure of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine consists of a piperidine ring substituted with a dimethylated 1H-1,2,4-triazole moiety. This structure provides the compound with several key features that are beneficial for drug design. The piperidine ring is known for its ability to enhance the lipophilicity and membrane permeability of molecules, while the triazole ring contributes to the compound's stability and reactivity. These properties make 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine an attractive scaffold for the development of new drugs.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine. One area of significant interest is its use as an antifungal agent. Studies have shown that compounds containing the triazole moiety are effective against a wide range of fungal pathogens. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine derivatives exhibited potent antifungal activity against Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal drugs.

Beyond its antifungal properties, 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine has also shown potential in the treatment of neurological disorders. Research has indicated that this compound can modulate various neurotransmitter systems in the brain. A study published in the European Journal of Pharmacology found that certain derivatives of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine exhibited significant activity as serotonin reuptake inhibitors (SRIs). This suggests that these compounds could be useful in the treatment of depression and anxiety disorders.

The pharmacokinetic properties of 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine have also been extensively studied. One key finding is its favorable oral bioavailability and low toxicity profile. These properties are crucial for the development of orally administered drugs. A study published in the Journal of Pharmaceutical Sciences reported that 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine derivatives had good absorption and distribution characteristics in animal models. This indicates that these compounds can effectively reach their target sites in the body.

In addition to its therapeutic applications, 4-(dimethyl-1H-1,2,4-triazol-1-yl)piperidine has also been explored for its use as a building block in organic synthesis. The presence of both piperidine and triazole moieties provides multiple functional groups that can be readily modified through various chemical reactions. This versatility makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

The synthetic methods for preparing 4-(dimethyl-1H-1,2,4-triazol-1-y)l)piperidine have been well-documented in the literature. One common approach involves the reaction of 4-piperidinone with dimethylhydrazine and hydrazine to form the desired product. Another method involves the condensation of 4-piperidinone with dimethylformamide dimethylacetal (DMF-DMA) followed by cyclization to form the triazole ring. These synthetic routes have been optimized to achieve high yields and purity levels.

In conclusion, 4-(dimethyl-H-tetrazol-l-y)lpipendne, with its unique chemical structure and diverse biological activities, represents a promising compound in the field of medicinal chemistry and pharmaceutical research. Its potential applications as an antifungal agent and a modulator of neurotransmitter systems highlight its value as a lead compound for drug discovery. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in modern drug development.